![molecular formula C21H13ClN4OS2 B2954199 N'-(4-chlorobenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)quinoline-4-carbohydrazide CAS No. 851979-20-9](/img/structure/B2954199.png)
N'-(4-chlorobenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)quinoline-4-carbohydrazide
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Description
N'-(4-chlorobenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)quinoline-4-carbohydrazide, also known as CTQ, is a chemical compound that has been extensively studied in the field of medicinal chemistry. CTQ is a heterocyclic compound that has shown promising results in various scientific research applications.
Scientific Research Applications
Antimicrobial Activity
Several studies have explored the antimicrobial properties of quinoline derivatives. For instance, Özyanik et al. (2012) found that certain quinoline derivatives exhibited good to moderate antimicrobial activity against various microorganisms (Özyanik, Demirci, Bektaş, & Demirbas, 2012). Similarly, Keshk et al. (2008) reported that quinoline thiosemicarbazide derivatives demonstrated antimicrobial activity (Keshk, El-Desoky, Hammouda, Abdel-Rahman, & Hegazi, 2008).
Corrosion Inhibition
Quinoxaline derivatives, a class related to quinoline, have been studied for their corrosion inhibition properties. Saraswat and Yadav (2020) synthesized quinoxaline derivatives and found them to be effective corrosion inhibitors for mild steel in an acidic medium (Saraswat & Yadav, 2020).
Polymer Synthesis
Quinoline and its derivatives have been utilized in the synthesis of novel polymers. Baek, Simko, and Tan (2006) synthesized a hyperbranched polymer containing alternating quinoxaline and benzoxazole repeat units, demonstrating the versatility of quinoline in polymer chemistry (Baek, Simko, & Tan, 2006).
Anticancer Properties
Quinoline derivatives have shown promise in anticancer research. Othman et al. (2019) synthesized thiophene-quinoline derivatives and evaluated their anticancer activity, finding several compounds with potent cytotoxic effects against cancer cell lines (Othman, Selim, El-Sayed, Tantawy, Amen, Shimizu, Okauchi, & Kitamura, 2019).
Fluorescence Probes
Quinoline derivatives have been used in the development of fluorescent probes. Bodke, Shankerrao, and Harishkumar (2013) synthesized quinoline derivatives emitting green light, highlighting their potential in fluorescence applications (Bodke, Shankerrao, & Harishkumar, 2013).
properties
IUPAC Name |
N'-(4-chloro-1,3-benzothiazol-2-yl)-2-thiophen-2-ylquinoline-4-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H13ClN4OS2/c22-14-6-3-8-18-19(14)24-21(29-18)26-25-20(27)13-11-16(17-9-4-10-28-17)23-15-7-2-1-5-12(13)15/h1-11H,(H,24,26)(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWAVTYNFXGPKRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=CS3)C(=O)NNC4=NC5=C(S4)C=CC=C5Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H13ClN4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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